N-(4H-chromeno[4,3-d]thiazol-2-yl)-4-ethoxybenzamide

• IUPAC Name: N-(4H-chromeno[4,3-d][1,3]thiazol-2-yl)-4-ethoxybenzamide
• InChI: InChI=1S/C19H16N2O3S/c1-2-23-13-9-7-12(8-10-13)18(22)21-19-20-17-14-5-3-4-6-15(14)24-11-16(17)25-19/h3-10H,2,11H2,1H3,(H,20,21,22)
• InChI Key: CZWNZLHADRBNGA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)COC4=CC=CC=C43
• Molecular Formula: C19H16N2O3S
• Molecular Weight: 352.4 g/mol

Description

“N-(4H-chromeno[4,3-d]thiazol-2-yl)-4-ethoxybenzamide” is a chemical compound that contains a thiazole ring. Thiazoles are organic five-aromatic ring compounds with a general formula of C3H3NS. They are used to obtain free carbene particles and complexed with transition metals. Thiazoles have potent biological applications.

Synthesis Analysis

The synthesis of thiazole derivatives often involves the Knoevenagel condensation of different salicylaldehydes and malanonitrile in the presence of a base. The reaction of 3-(2-Thienyl)-5-aryl-1-thiocarbamoyl-2-pyrazolines with hydrazonyol also yields thiazole derivatives.

Molecular Structure Analysis

The thiazole ring consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties. The molecular electrostatic potential (MEP) points out that nitrogen is the most negative atom compared to carbon and sulfur, which are neutral.

Chemical Reactions Analysis

Thiazoles are used to obtain free carbene particles and complexed with transition metals, while their salts are used as catalysts in the reaction of Stetter and benzoin condensation. They show similar chemical and physical properties to pyridine and pyrimidine, although some of their derivatives behave similarly to the thiophene and furan.

Physical And Chemical Properties Analysis

Thiazoles are light-yellow liquids with an odor similar to pyridine. They have varied physico-chemical factors that make them of special consideration for medicinal chemists.

Scientific Research Applications

. .

. .

.

.

.

.

.

.

Mechanism of Action

Thiazoles have been found to activate or stop the biochemical pathways and enzymes or stimulate or block the receptors in the biological systems. They are present in several drugs used in the cure of cancer.

Future Directions

Thiazoles are considered one of the most significant potential things in the mainly increasing chemical world of compounds having thiazoles showing notable pharmacological actions. They are being extensively studied for their potential therapeutic applications in a variety of pathological conditions. The current research highlights a wide sight on the preparation and biological actions of materials having thiazole moiety.